Cas no 910898-81-6 (Alanine,N-acetyl-3-(2-carboxypropyl)thio]- (7CI))

• Product Name: Alanine,N-acetyl-3-(2-carboxypropyl)thio]- (7CI)
• CAS No: 910898-81-6
• MF: C₉H₁₅NO₅S
• MW: 249.284101724625
• CID: 798144
• Update Time: 2025-11-02

Alanine,N-acetyl-3-(2-carboxypropyl)thio]- (7CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,N-acetyl-3-(2-carboxypropyl)thio]- (7CI)
• N-Acetyl-S-(2-carboxypropyl)-L-cysteine Dicyclohexylammonium Salt (Mixture of Diastereomers)
• 3-[(2S)-2-acetamido-2-carboxyethyl]sulfanyl-2-methylpropanoic acid
• N-Acetyl-3-(2-carboxypropyl)thio]alanine
• N-ACETYL-S-(2-CARBOXYPROPYL)-L-CYSTEINE (MIXTURE OF DIASTEREOMERS)

• Inchi： 1S/C9H15NO5S/c1-5(8(12)13)3-16-4-7(9(14)15)10-6(2)11/h5,7H,3-4H2,1-2H3,(H,10,11)(H,12,13)(H,14,15)/t5?,7-/m1/s1
• InChI Key： NCVHUCCOTCVUCB-NQPNHJOESA-N
• SMILES： S(C[C@H](C(=O)O)NC(C)=O)CC(C(=O)O)C

Computed Properties

• Exact Mass: 249.06700

Experimental Properties

• Melting Point: 158-161?C
• PSA: 132.49000
• LogP: 0.86990

Additional information on Alanine,N-acetyl-3-(2-carboxypropyl)thio]- (7CI)

Comprehensive Guide to Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) (CAS No. 910898-81-6)

Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) (CAS No. 910898-81-6) is a specialized sulfur-containing amino acid derivative with unique biochemical properties. This compound has garnered significant attention in pharmaceutical research, nutraceutical development, and biochemical studies due to its potential applications in redox regulation and cellular protection. The molecular structure combines an acetylated alanine backbone with a thioether-linked carboxypropyl side chain, making it particularly interesting for researchers investigating thiol-based therapeutics.

Recent scientific literature highlights the growing importance of sulfur-modified amino acids like Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) in addressing modern health challenges. With increasing interest in antioxidant therapies and cellular detoxification pathways, this compound has become relevant to current research trends focusing on oxidative stress management and age-related cellular damage. The carboxypropylthio modification provides enhanced solubility compared to other sulfur-containing compounds, making it particularly valuable for formulation development.

The synthesis of Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) typically involves protected amino acid chemistry followed by thioether formation. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy to verify purity and structural integrity. Researchers should note that the compound's stability profile requires careful consideration of storage conditions, with recommended protection from light and oxidation. Current market demand reflects its use as a research biochemical rather than a bulk commodity, with most applications in academic research and pharmaceutical development.

From a biochemical perspective, the thioether linkage in Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) offers interesting possibilities for drug conjugation and prodrug design. The compound's ability to participate in thiol-disulfide exchange reactions makes it potentially valuable for developing targeted drug delivery systems. Recent patent literature suggests growing interest in using similar structures for enzyme-responsive drug release mechanisms, particularly in oncology applications where redox-sensitive tumor microenvironments can be exploited.

Quality specifications for Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) typically require ≥95% purity by HPLC analysis, with particular attention to optical purity when the L-enantiomer is specified. The compound's physicochemical properties include moderate water solubility and sensitivity to pH-dependent degradation, necessitating proper buffering in experimental systems. Researchers investigating its biological activity should consider its potential interactions with cellular thiol pools and glutathione-related pathways.

Emerging applications for Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) derivatives include their use as biomarkers for oxidative stress and as building blocks for peptide-based therapeutics. The compound's structural features make it amenable to click chemistry modifications, expanding its utility in chemical biology applications. Current market trends show increasing demand for such specialized amino acid analogs as tools for studying cellular signaling and metabolic regulation.

From a regulatory perspective, Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) is classified as a research chemical with no known commercial product applications. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications. The compound's structure-activity relationships continue to be explored, particularly regarding its potential bioavailability and metabolic fate in biological systems.

Future research directions for Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) may include investigations into its pharmacokinetic properties and potential as a therapeutic agent or diagnostic tool. The growing field of precision medicine and personalized therapeutics creates opportunities for specialized compounds with targeted biological activities. As analytical techniques advance, particularly in metabolomics and proteomics, the understanding of such modified amino acids' roles in biological systems continues to expand.

For researchers sourcing Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI), important considerations include supplier reliability, analytical documentation, and batch-to-batch consistency. The compound's specialized nature means it's typically produced in small quantities by fine chemical manufacturers with expertise in amino acid derivatives. Current pricing reflects its status as a low-volume specialty chemical rather than a commodity product.

In conclusion, Alanine, N-acetyl-3-(2-carboxypropyl)thio]- (7CI) (CAS No. 910898-81-6) represents an interesting example of structurally modified amino acids with potential applications across multiple scientific disciplines. Its unique combination of thioether functionality and carboxylic acid groups provides opportunities for innovative research in medicinal chemistry, biochemical studies, and material science. As scientific understanding of redox biology and cellular signaling advances, compounds with such specific modifications will likely gain increasing importance in both basic research and applied sciences.